Cas no 70927-24-1 (Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate)

Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate structure
70927-24-1 structure
Product name:Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate
CAS No:70927-24-1
MF:C17H28O3
MW:280.402425765991
CID:546384
PubChem ID:71404777

Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate
    • acetic acid,8,11,11-trimethyl-4-methylidenebicyclo[7.2.0]undec-7-en-5-ol
    • DTXSID30825602
    • Acetic acid--2,10,10-trimethyl-6-methylidenebicyclo[7.2.0]undec-2-en-5-ol (1/1)
    • 70927-24-1
    • Inchi: InChI=1S/C15H24O.C2H4O2/c1-10-6-8-14(16)11(2)5-7-13-12(10)9-15(13,3)4;1-2(3)4/h6,12-14,16H,2,5,7-9H2,1,3-4H3;1H3,(H,3,4)
    • InChI Key: ZRYWZEMELVAFIG-UHFFFAOYSA-N
    • SMILES: CC1=CCC(C(=C)CCC2C1CC2(C)C)O.CC(=O)O

Computed Properties

  • Exact Mass: 280.20394
  • Monoisotopic Mass: 280.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

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